Cas no 2171793-01-2 (2-(4-aminothian-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4-aminothian-4-yl)-2-hydroxyacetic acid
• CAS No: 2171793-01-2
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 6289396
• PubChem ID: 165599713
• Update Time: 2025-05-30

2-(4-aminothian-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminothian-4-yl)-2-hydroxyacetic acid
• EN300-1628800
• 2171793-01-2

• Inchi： 1S/C7H13NO3S/c8-7(5(9)6(10)11)1-3-12-4-2-7/h5,9H,1-4,8H2,(H,10,11)
• InChI Key： NTQFADXJHTYUDA-UHFFFAOYSA-N
• SMILES： S1CCC(C(C(=O)O)O)(CC1)N

Computed Properties

• Exact Mass: 191.06161445g/mol
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 109Ų

Additional information on 2-(4-aminothian-4-yl)-2-hydroxyacetic acid

2-(4-AminoThian-4-yl)-2-HydroxyAcetic Acid: A Comprehensive Overview

2-(4-AminoThian-4-yl)-2-HydroxyAcetic Acid, also known by its CAS number CAS No 2171793-01-2, is a unique organic compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its distinctive chemical structure and promising biological activities. Recent studies have highlighted its role in enzyme inhibition, making it a valuable candidate for drug development.

The chemical structure of 2-(4-AminoThian-4-yl)-2-HydroxyAcetic Acid comprises a thiane ring, which is a sulfur-containing heterocycle, and an amino group attached at the 4-position. The presence of the hydroxyl group at the alpha position introduces additional functional diversity, enhancing its reactivity and biological potential. This structure allows the compound to interact with various biological targets, including enzymes and receptors, making it a versatile molecule for therapeutic applications.

Recent research has focused on the synthesis and characterization of CAS No 2171793-01-2. Advanced synthetic methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled efficient production of this compound. These techniques not only improve yield but also ensure high purity, which is critical for downstream applications in pharmacology and toxicology studies.

In terms of biological activity, 2-(4-AminoThian-4-yl)-2-HydroxyAcetic Acid has shown potent inhibitory effects on several enzymes, including kinases and proteases. For instance, studies have demonstrated its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This makes it a promising candidate for anti-cancer drug development. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting potential applications in treating chronic inflammatory diseases.

The pharmacokinetic profile of CAS No 2171793-01-2 has also been investigated. Research indicates that the compound exhibits moderate absorption and distribution properties, with reasonable bioavailability following oral administration. However, further studies are required to optimize its pharmacokinetic properties for clinical use.

In terms of safety assessment, preliminary toxicological studies suggest that 2-(4-AminoThian-4-yl)-2-HydroxyAcetic Acid has a favorable safety profile at therapeutic doses. However, long-term toxicity studies are necessary to fully evaluate its safety for human use.

The application of computational chemistry tools has significantly advanced our understanding of this compound's interactions with biological targets. Molecular docking studies have provided insights into the binding modes of CAS No 2171793-01-2 with various enzymes, aiding in the design of more potent analogs. Furthermore, machine learning algorithms have been employed to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties, facilitating early-stage drug discovery efforts.

In conclusion, 2-(4-AminoThian-4-yl)-2-HydroxyAcetic Acid, or CAS No 2171793-01-2, represents a compelling molecule with diverse biological activities and promising therapeutic potential. Ongoing research continues to unravel its mechanisms of action and optimize its properties for clinical applications. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is poised to play a significant role in the development of novel therapeutics.